Cas no 461-88-1 (pyridine-2,4-diamine)

Pyridine-2,4-diamine is a versatile organic compound with significant applications in various chemical processes. Its unique structure, characterized by two amino groups at the 2,4-positions of the pyridine ring, offers enhanced solubility and reactivity. This compound is widely used in the synthesis of pharmaceuticals, agrochemicals, and dyes due to its ability to form stable conjugates and complexes. Pyridine-2,4-diamine's exceptional stability and compatibility with various reaction conditions make it a preferred choice in chemical synthesis.
pyridine-2,4-diamine structure
pyridine-2,4-diamine structure
Product Name:pyridine-2,4-diamine
CAS No:461-88-1
MF:C5H7N3
MW:109.129180192947
MDL:MFCD00234953
CID:37572
PubChem ID:68036
Update Time:2025-10-18

pyridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • Pyridine-2,4-diamine
    • 2,4-Diaminopyridine
    • 2,4-diamino-pyridine hydrochloride
    • 2,4-Pyridinediamine
    • Pyridine, 2,4-diamino-
    • 96832TI6EN
    • PubChem5418
    • 2,4-diamino-pyridine
    • 4-amino-2-iminopyridine
    • pyridine-2,4-diyldiamine
    • KSC237C8P
    • IFFLKGMDBKQMAH-UHFFFAOYSA-N
    • WT689
    • BCP27021
    • SBB069750
    • VP1364
    • Z851810344
    • MFCD00234953
    • YSZC556
    • DTXSID30196723
    • PYRIDINE-2 pound not4-DIAMINE
    • BRN 0108514
    • 461-88-1
    • SY013827
    • F0001-0828
    • DS-11061
    • AKOS009171727
    • AM20051206
    • CS-W008887
    • A7216
    • CHEMBL338573
    • SCHEMBL43935
    • CHEBI:51599
    • EN300-110009
    • AC-907/34116042
    • SB75573
    • Q27122671
    • FT-0649437
    • UNII-96832TI6EN
    • W-202818
    • 5-22-11-00249 (Beilstein Handbook Reference)
    • ALBB-032731
    • DTXCID70119214
    • DB-026874
    • pyridine-2,4-diamine
    • MDL： MFCD00234953
    • Inchi： 1S/C5H7N3/c6-4-1-2-8-5(7)3-4/h1-3H,(H4,6,7,8)
    • InChI Key： IFFLKGMDBKQMAH-UHFFFAOYSA-N
    • SMILES： N1C=CC(=CC=1N)N
    • BRN： 0108514

Computed Properties

  • Exact Mass: 109.06400
  • Monoisotopic Mass: 109.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.251
  • Boiling Point: 358°C at 760 mmHg
  • Flash Point: 197.6°C
  • Refractive Index: 1.676
  • PSA: 64.93000
  • LogP: 1.40840

pyridine-2,4-diamine Security Information

pyridine-2,4-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyridine-2,4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG461-5g
pyridine-2,4-diamine
 461-88-1 97%
5g
 2808.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG461-50mg
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 461-88-1 97%
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 113.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 461-88-1 97%
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 720.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG461-250mg
pyridine-2,4-diamine
 461-88-1 97%
250mg
 430CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG461-200mg
pyridine-2,4-diamine
 461-88-1 97%
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 259.0CNY 2021-08-04
TRC
P991510-250mg
2,4-Pyridinediamine
 461-88-1
250mg
 $ 184.00 2023-09-06
TRC
P991510-1g
2,4-Pyridinediamine
 461-88-1
1g
 $397.00 2023-05-17
TRC
P991510-2.5g
2,4-Pyridinediamine
 461-88-1
2.5g
 $827.00 2023-05-17
TRC
P991510-5g
2,4-Pyridinediamine
 461-88-1
5g
 $ 945.00 2022-06-03
Fluorochem
077272-250mg
Pyridine-2,4-diamine
 461-88-1 95%
250mg
 ￡40.00 2022-03-01

pyridine-2,4-diamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:461-88-1)PYRIDINE-2,4-DIAMINE
Order Number:sfd4559
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:461-88-1)2,4-Diaminopyridine
Order Number:LE17923
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:461-88-1)pyridine-2,4-diamine
Order Number:A7216
Stock Status:in Stock
Quantity:25.0g/10.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):527.0/211.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:461-88-1)PYRIDINE-2,4-DIAMINE
sfd4559
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:461-88-1)2,4-Diaminopyridine
LE17923
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email